Cas no 96386-96-8 (1-Hexanol, 3-amino-5-methyl-, hydrochloride, (S)-)

1-Hexanol, 3-amino-5-methyl-, hydrochloride, (S)- structure
96386-96-8 structure
Product Name:1-Hexanol, 3-amino-5-methyl-, hydrochloride, (S)-
CAS No:96386-96-8
MF:C7H18ClNO
MW:167.676921367645
CID:4359174
PubChem ID:145945409
Update Time:2025-04-24

1-Hexanol, 3-amino-5-methyl-, hydrochloride, (S)- Chemical and Physical Properties

Names and Identifiers

    • 1-Hexanol, 3-amino-5-methyl-, hydrochloride, (S)-
    • (S)-3-amino-5-methylhexan-1-olhydrochloride
    • (S)-3-amino-5-methylhexan-1-ol HCl
    • (S)-3-Amino-5-methylhexan-1-ol hydrochloride
    • DS-019331
    • 96386-96-8
    • Inchi: 1S/C7H17NO.ClH/c1-6(2)5-7(8)3-4-9;/h6-7,9H,3-5,8H2,1-2H3;1H/t7-;/m1./s1
    • InChI Key: CXOWYIATIJPAFK-OGFXRTJISA-N
    • SMILES: C(C(C)C)[C@H](N)CCO.Cl

Computed Properties

  • Exact Mass: 167.1076919Da
  • Monoisotopic Mass: 167.1076919Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 63.9
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.3Ų

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